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Abstract
This application note provides a detailed protocol for the extraction and preconcentration of the

phenylurea herbicide Metoxuron from environmental water samples using solid-phase

extraction (SPE). The described method is suitable for researchers and scientists in

environmental monitoring and drug development. The protocol utilizes C18 SPE cartridges for

efficient isolation of Metoxuron, followed by analysis with High-Performance Liquid

Chromatography (HPLC) with UV detection. This document includes a summary of

performance data, a step-by-step experimental protocol, and a workflow diagram.

Introduction
Metoxuron is a phenylurea herbicide used for the control of broadleaf weeds. Due to its

potential for runoff from agricultural fields, it can contaminate surface and groundwater, posing

a risk to environmental and human health.[1] Accurate and sensitive analytical methods are

crucial for monitoring its presence in environmental matrices. Solid-phase extraction (SPE) is a

widely adopted sample preparation technique that offers high recovery and concentration of

analytes from complex matrices, making it ideal for the trace analysis of pesticides like

Metoxuron in water.[2][3] This application note details a robust SPE method using C18

cartridges for the determination of Metoxuron in water samples.
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The following table summarizes the quantitative data for the solid-phase extraction of

Metoxuron from water samples based on various studies. This data highlights the

effectiveness of the SPE method in terms of recovery, detection, and quantification limits.

SPE
Sorbent

Sample
Matrix

Fortifica
tion
Level
(µg/L)

Recover
y (%)

LOD
(µg/L)

LOQ
(µg/L)

Analytic
al
Method

Referen
ce

C18

Cartridge

Drinking

Water

0.025 -

0.4

75.1 -

100.0

0.012 -

0.035

Not

Specified

HPLC-

DAD
[4]

C18

Empore

Disk

Colorado

River

Water

1 74 - 104
0.004 -

0.04

Not

Specified

HPLC-

DAD
[5]

Oasis

HLB

Drinking

Water

Not

Specified
63 - 116

0.0001 -

0.0015

Not

Specified

UHPLC-

MS/MS

Styrene-

divinylbe

nzene

Drinking

Water
0.025

Not

Specified
≤0.025

Not

Specified
LC-UV

LOD: Limit of Detection; LOQ: Limit of Quantification; HPLC-DAD: High-Performance Liquid

Chromatography with Diode-Array Detection; UHPLC-MS/MS: Ultra-High-Performance Liquid

Chromatography with Tandem Mass Spectrometry; LC-UV: Liquid Chromatography with

Ultraviolet Detection.

Experimental Protocol
This protocol describes the manual solid-phase extraction of Metoxuron from water samples

using C18 SPE cartridges.

1. Materials and Reagents

SPE Device: 500 mg C18 solid-phase extraction cartridges.
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Solvents: Methanol (HPLC grade), Dichloromethane (HPLC grade), Acetonitrile (HPLC

grade), and Milli-Q or ultrapure water.

Apparatus: SPE vacuum manifold, vacuum pump, collection vials, nitrogen evaporator.

Sample Collection Bottles: Glass, amber, 1 L capacity.

Filters: 0.45 µm glass fiber filters.

2. Sample Preparation

Collect water samples in 1 L amber glass bottles.

If the sample contains particulate matter, filter it through a 0.45 µm glass fiber filter to prevent

clogging of the SPE cartridge.

Acidify the filtered sample to a pH of approximately 3.0 with a suitable acid if required by the

analytical method.

3. Solid-Phase Extraction Procedure

The SPE procedure consists of four main steps: conditioning, loading, washing, and elution.

Conditioning:

Place the C18 SPE cartridges on the vacuum manifold.

Pass 5 mL of methanol through each cartridge at a flow rate of approximately 1-2 mL/min.

Do not allow the sorbent to dry.

Follow with 5 mL of Milli-Q water to equilibrate the sorbent. Ensure the sorbent bed

remains submerged in water before sample loading.

Loading:

Pass the pre-treated water sample (typically 500 mL to 1 L) through the conditioned

cartridge at a controlled flow rate of about 5-10 mL/min. A consistent and slow flow rate is

crucial for optimal analyte retention.
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Washing:

After loading the entire sample, wash the cartridge with 5 mL of Milli-Q water to remove

any co-adsorbed interfering substances.

Dry the cartridge under vacuum for approximately 20 minutes to remove residual water.

Elution:

Place collection vials inside the vacuum manifold.

Elute the retained Metoxuron from the cartridge by passing 2 x 3 mL of dichloromethane

through the sorbent at a slow flow rate (approximately 1 mL/min). Other elution solvents

like methanol can also be used.

Collect the eluate in the collection vial.

4. Post-Elution Processing

Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in a small, precise volume (e.g., 0.25 mL) of the HPLC mobile

phase.

The sample is now ready for injection into the HPLC system.

5. HPLC-UV Analysis Conditions (Example)

Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v).

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection Wavelength: 246 nm for Metoxuron.

Column Temperature: 30°C.
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Workflow Diagram
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Caption: Experimental workflow for the solid-phase extraction of Metoxuron.

Conclusion
The solid-phase extraction method detailed in this application note provides a reliable and

efficient means of isolating and concentrating Metoxuron from environmental water samples

prior to chromatographic analysis. The use of C18 cartridges demonstrates good recovery and

low detection limits, making this protocol suitable for routine environmental monitoring.

Researchers can adapt this protocol to other phenylurea herbicides and different types of

environmental matrices with appropriate validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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